Cas no 849619-11-0 ((2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one)

(2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one is a brominated enaminone derivative characterized by its conjugated system and electron-rich dimethylamino group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. Its structural features, including the α,β-unsaturated carbonyl moiety and aromatic bromine substituent, enhance reactivity in Michael additions, cyclizations, and cross-coupling reactions. The compound exhibits stability under standard conditions and demonstrates favorable solubility in common organic solvents, facilitating its use in multistep synthetic routes. Its well-defined stereochemistry (E-configuration) ensures consistent performance in stereoselective transformations, making it valuable for medicinal chemistry and materials science applications.
(2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one structure
849619-11-0 structure
Product Name:(2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one
CAS No:849619-11-0
MF:C11H12BrNO
MW:254.12308216095
MDL:MFCD00121187
CID:829378
PubChem ID:5376915
Update Time:2025-08-04

(2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
    • (2E)-1-(4-Bromophenyl)-3-(dimethylamino)-2-propen-1-one
    • 73387-60-7
    • SCHEMBL1015798
    • CHEMBL1603795
    • MFCD00121187
    • AS-76952
    • 1-(4-BROMOPHENYL)-3-DIMETHYLAMINOPROPENONE
    • 849619-11-0
    • 2-Propen-1-one, 1-(4-bromophenyl)-3-(dimethylamino)-
    • SCHEMBL1015799
    • 1-(4-bromophenyl)-3-(dimethylamino)-2-propen-1-one
    • AKOS002675779
    • (2E)-1(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
    • (2E)-1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
    • YCA38760
    • HMS2586C16
    • (E)-1-(4-bromophenyl)-3-(dimethylamino)prop-2-en-1-one
    • CS-0199791
    • (E)-1-(4-Bromophenyl)-3-dimethylaminopropenone
    • EN300-117872
    • (2e)-3-(dimethylamino)-1-(4-bromophenyl) prop-2-en-1-one
    • (2E)-1-(4-Bromophenyl)-3-(dimethylamino)-2-propen-1-one #
    • MLS000694789
    • 12C-005
    • SMR000333098
    • 2-Propen-1-one, 1-(4-bromophenyl)-3-(dimethylamino)-, (2E)-
    • ALBB-017230
    • (2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one
    • MDL: MFCD00121187
    • Inchi: 1S/C11H12BrNO/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9/h3-8H,1-2H3/b8-7+
    • InChI Key: IGZLESKZUATMSD-BQYQJAHWSA-N
    • SMILES: BrC1C=CC(=CC=1)C(/C=C/N(C)C)=O

Computed Properties

  • Exact Mass: 253.01023g/mol
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Melting Point: 80-82 °C

(2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one Security Information

(2E)-1-(4-Bromophenyl)-3-(dimethylamino)prop-2-en-1-one Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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